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Compound of Interest

Compound Name: 1-Benzyl-2-bromobenzene

Cat. No.: B3021675 Get Quote

1-Benzyl-2-bromobenzene (CAS No: 23450-18-2), also known as 2-Bromodiphenylmethane,

is an aromatic organic compound characterized by a benzene ring substituted with both a

benzyl group and a bromine atom at adjacent positions.[1] This structure makes it a valuable

and versatile intermediate in organic synthesis, particularly in the development of complex

molecules for the pharmaceutical and materials science sectors.[2] The presence of the bromo

group provides a reactive handle for a variety of transformations, most notably transition metal-

catalyzed cross-coupling reactions, while the overall lipophilic nature of the molecule dictates

its solubility and handling characteristics.[2][3]

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and essential physicochemical properties of 1-Benzyl-2-bromobenzene. It is intended for

researchers, chemists, and drug development professionals who will be handling this

compound in a laboratory setting. The causality behind each recommendation is explained to

foster a deeper understanding of safe laboratory practice.

Section 1: Physicochemical and Spectroscopic Data
Understanding the fundamental properties of a chemical is the first step in safe and effective

handling. The data below has been consolidated for quick reference.
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Property Value Source

CAS Number 23450-18-2 [4][5]

Molecular Formula C₁₃H₁₁Br [1][4]

Molecular Weight 247.13 g/mol [1][4]

Appearance Pale yellow to colorless liquid [2]

Boiling Point 311.2 ± 11.0 °C at 760 mmHg [4]

Density 1.3 ± 0.1 g/cm³ [4]

Flash Point 140.9 ± 13.7 °C [4]

Solubility

Soluble in organic solvents like

ethanol and acetone; insoluble

in water.

[2]

LogP 4.98 [4]

Section 2: Hazard Identification and Risk
Assessment
1-Benzyl-2-bromobenzene is classified as a hazardous substance. The following GHS

classifications are based on available safety data sheets for the compound.[6] It is imperative

to understand these hazards to implement appropriate safety controls.

GHS Classification Hazard Statement Pictogram

Skin Corrosion/Irritation,

Category 2
H315: Causes skin irritation.

Serious Eye Damage/Irritation,

Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity,

Single Exposure, Category 3

H335: May cause respiratory

irritation.
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Causality Insight: The irritant nature of this compound is attributed to its reactivity and ability to

interact with biological macromolecules in the skin, eyes, and respiratory tract. While not

classified as corrosive, related structures like bromobenzyl bromides are known to be potent

lachrymators and can cause severe burns, warranting a high degree of caution.[7][8][9] The

toxicological properties have not been fully investigated, which necessitates handling it as a

potentially more hazardous substance than its current classification may indicate.[6][7]

Section 3: Safe Handling, Storage, and Engineering
Controls
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Engineering Controls
The primary line of defense is to minimize vapor and aerosol generation at the source.

Fume Hood: All handling of 1-Benzyl-2-bromobenzene, including weighing, transferring,

and use in reactions, must be conducted inside a certified chemical fume hood with sufficient

airflow.[7][10]

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of vapors.[6]

[11]

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.[12]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards of the

chemical.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[7][11] For operations with a higher risk

of splashing, a face shield should be worn in addition to goggles.

Skin Protection:
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Gloves: Wear nitrile or other chemically resistant gloves. It is critical to select gloves based

on the manufacturer's chemical resistance data and to be mindful of breakthrough times.

Double-gloving may be appropriate for larger quantities or prolonged handling.

Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn to protect

street clothes and underlying skin.[13]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels, or during emergency situations, a NIOSH/MSHA-approved respirator with

an organic vapor cartridge is required.[6][11]

Handling Procedures
Avoid all direct contact with the substance.[7][12]

Wash hands thoroughly with soap and water after handling and before breaks.[6][14]

Use only non-sparking tools, and take precautionary measures against static discharge,

especially when handling larger quantities.[10][13]

When not in use, keep containers tightly sealed to prevent the release of vapors.[7][13]

Storage Requirements
Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[7]

[15]

Keep the container tightly closed and sealed in an upright position.[7][13]

Incompatibilities: Store separately from strong oxidizing agents, strong bases, alcohols,

amines, and reactive metals.[7]

Section 4: Reactivity and Synthetic Context
The utility of 1-Benzyl-2-bromobenzene stems from the reactivity of the C-Br bond. This bond

is a prime site for forming new carbon-carbon or carbon-heteroatom bonds, which is a

cornerstone of modern synthetic chemistry.
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Cross-Coupling Reactions: It is an excellent substrate for palladium-catalyzed cross-coupling

reactions such as the Suzuki, Heck, and Stille reactions.[3] These reactions allow for the

precise construction of complex biaryl structures, which are common motifs in

pharmaceutical compounds.

Organometallic Reagents: The compound can be converted into organometallic reagents,

such as Grignard or organolithium species. This transformation reverses the polarity at the

carbon atom, turning it into a potent nucleophile for forming new C-C bonds with various

electrophiles.[3][16]

The following diagram illustrates a typical laboratory workflow for using 1-Benzyl-2-
bromobenzene in a Suzuki cross-coupling reaction, a common application for this class of

compound.

1. Preparation (Inert Atmosphere)

2. Reaction 3. Workup & Purification
Weigh Reagents:

- 1-Benzyl-2-bromobenzene
- Boronic Acid Partner
- Palladium Catalyst

- Ligand
- Base (e.g., K2CO3)

Assemble & Dry Glassware
(Flask, Condenser)

Purge with Inert Gas
(N2 or Argon)

Dissolve Reagents
in Degassed Solvent

Add Reagents Heat Reaction Mixture
(Monitor by TLC/LC-MS)

Cool & Quench
Reaction

Reaction Complete Aqueous Workup
& Extraction with
Organic Solvent

Dry Organic Layer
(e.g., MgSO4) & Filter Concentrate in vacuo Purify by Column

Chromatography Final Product

Characterize Product
(NMR, MS)

Click to download full resolution via product page

Caption: Workflow for a Suzuki cross-coupling reaction.

Section 5: Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6][7]
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In Case of Skin Contact: Take off immediately all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[6][7]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If breathing

is difficult or stops, provide artificial respiration. Seek immediate medical attention.[6][7]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6][7]

Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and collect it

into a suitable, labeled container for disposal.[13][15] Do not allow the substance to enter

drains or waterways.[6][14]

Section 6: Disposal Considerations
Chemical waste must be managed responsibly to protect the environment.

Waste Disposal: 1-Benzyl-2-bromobenzene and any contaminated materials must be

disposed of as hazardous waste.[6] This should be done through a licensed and approved

waste disposal company, in accordance with all federal, state, and local regulations.

Contaminated Packaging: Empty containers may retain product residue and should be

treated as hazardous waste. Do not reuse empty containers.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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